Cas no 651744-48-8 (4-chloro-1-[tris(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine)

4-Chloro-1-[tris(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine is a silyl-protected pyrrolopyridine derivative, notable for its utility in organic synthesis and pharmaceutical research. The tris(isopropyl)silyl (TIPS) group enhances steric protection, improving stability during synthetic transformations. The chloro substituent at the 4-position offers a reactive site for further functionalization, making it a versatile intermediate for constructing complex heterocyclic frameworks. Its structural features are particularly valuable in medicinal chemistry for developing biologically active compounds. The compound’s stability under various reaction conditions and its compatibility with cross-coupling reactions underscore its importance as a building block in advanced synthetic applications.
4-chloro-1-[tris(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine structure
651744-48-8 structure
Product Name:4-chloro-1-[tris(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine
CAS No:651744-48-8
MF:C16H25ClN2Si
MW:308.921603918076
MDL:MFCD09763673
CID:832955
PubChem ID:329771607
Update Time:2025-05-28

4-chloro-1-[tris(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine
    • 1H-Pyrrolo[2,3-b]pyridine, 4-chloro-1-[tris(1-methylethyl)silyl]-
    • (4-chloropyrrolo[2,3-b]pyridin-1-yl)-tri(propan-2-yl)silane
    • 4-chloro-1-[tris(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine
    • (4-CHLOROPYRROLO[2,3-B]PYRIDIN-1-YL)-TRIISOPROPYL-SILANE
    • BBB74448
    • SY097462
    • MFCD09763673
    • 4-Chloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine, AldrichCPR
    • PB19004
    • DTXSID90465942
    • 4-chloro-1-(triisopropylsilyl)pyrrolo[2,3-b]pyridine
    • 4-Chloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyri dine
    • 4-CHLORO-1-[TRIS(1-METHYLETHYL)SILYL]-1H-PYRROLO[2,3-B]PYRIDINE
    • BCP14338
    • 4-chloro-1-(triisopropyl silyl)-1H-pyrrolo[2,3-b]pyridine
    • 4-chloro-1-(triisopropylsilyl)-1H-pyrrolo-[2,3-b]pyridine
    • 4-chloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]-pyridine
    • 651744-48-8
    • HSMLARVFJADZQS-UHFFFAOYSA-N
    • J-501393
    • 1H-Pyrrolo[2,3-b]pyridine,4-chloro-1-[tris(1-methylethyl)silyl]-
    • 4-Chloro-1-triisopropylsilanyl-1H-pyrrolo[2,3-b]pyridine
    • AS-33628
    • 4-chloro-1-(tri isopropylsilyl)-1H-pyrrolo[2,3-b]pyridine
    • SCHEMBL306515
    • AKOS015850190
    • CS-M2741
    • 4-CHLORO-1-(TRIISOPROPYLSILYL)-7-AZAINDOLE
    • MDL： MFCD09763673
    • Inchi： 1S/C16H25ClN2Si/c1-11(2)20(12(3)4,13(5)6)19-10-8-14-15(17)7-9-18-16(14)19/h7-13H,1-6H3
    • InChI Key： HSMLARVFJADZQS-UHFFFAOYSA-N
    • SMILES： ClC1C=CN=C2C=1C=CN2[Si](C(C)C)(C(C)C)C(C)C

Computed Properties

  • Exact Mass: 308.14800
  • Monoisotopic Mass: 308.1475530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • PSA: 17.82000
  • LogP: 5.71330

4-chloro-1-[tris(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22
  • Hazardous Material Identification： Xn

4-chloro-1-[tris(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-chloro-1-[tris(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine Pricemore >>

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4-chloro-1-[tris(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine Production Method

4-chloro-1-[tris(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine Related Literature

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